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  4. Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 459147-91-2
VCID: VC0459360
InChI: InChI=1S/C26H23N5O3/c1-3-34-25(32)31-11-10-18-19(12-27)24(30)26(14-28,15-29)23(20(18)13-31)22-17-7-5-4-6-16(17)8-9-21(22)33-2/h4-10,20,23H,3,11,13,30H2,1-2H3/t20-,23-/m0/s1
SMILES: CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC
Molecular Formula: C26H23N5O3
Molecular Weight: 453.5g/mol

Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate

CAS No.: 459147-91-2

Main Products

VCID: VC0459360

Molecular Formula: C26H23N5O3

Molecular Weight: 453.5g/mol

Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 459147-91-2

CAS No. 459147-91-2
Product Name Ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Molecular Formula C26H23N5O3
Molecular Weight 453.5g/mol
IUPAC Name ethyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2-methoxynaphthalen-1-yl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C26H23N5O3/c1-3-34-25(32)31-11-10-18-19(12-27)24(30)26(14-28,15-29)23(20(18)13-31)22-17-7-5-4-6-16(17)8-9-21(22)33-2/h4-10,20,23H,3,11,13,30H2,1-2H3/t20-,23-/m0/s1
Standard InChIKey MHNGKVQLUWEUOZ-REWPJTCUSA-N
Isomeric SMILES CCOC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC
SMILES CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC
Canonical SMILES CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC4=CC=CC=C43)OC
PubChem Compound 1410274
Last Modified Nov 11 2021
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